Cas no 682-01-9 (Tetrapropyl orthosilicate)

• Product Name: Tetrapropyl orthosilicate
• CAS No: 682-01-9
• Molecular Formula: C₁₂H₂₈O₄Si
• Molecular Weight: 264.43382
• MDL: MFCD00009364
• CID: 39523
• PubChem ID: 24885479

Tetrapropyl orthosilicate Properties

Names and Identifiers

• Tetrapropyl orthosilicate
• DYNASIL P
• Tetra-n-propoxysilane
• Tetrapropyl silicate
• Tetrapropoxysilane

• MDL： MFCD00009364
• InChIKey： ZQZCOBSUOFHDEE-UHFFFAOYSA-N
• Inchi： 1S/C12H28O4Si/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h5-12H2,1-4H3
• SMILES： CCCO[Si](OCCC)(OCCC)OCCC
• BRN： 1706115

Computed Properties

• Exact Mass: 264.17600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 12
• Monoisotopic Mass: 264.175686
• Heavy Atom Count: 17
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• LogP: 3.12840
• PSA: 36.92000
• Refractive Index: n20/D 1.4(lit.)
• Boiling Point: 94 °C/5 mmHg(lit.)
• Melting Point: <-80°C
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Sensitiveness: Moisture Sensitive
• Density: 0.916 g/mL at 25 °C(lit.)

Tetrapropyl orthosilicate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：1993
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10-21

Tetrapropyl orthosilicate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents